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Thermochemical & Thermodynamic Data

The following tables consolidate key thermochemical and thermodynamic properties of phosphoryl fluoride

from the NIST Chemistry WebBook [1] [2].

Table 1: Standard Thermochemical Properties of Phosphoryl Fluoride (Gas Phase)

Property Value Units Reference

Standard Enthalpy of Formation (ΔfH°gas) -1254.25 kJ/mol [1] [2]

Standard Entropy (S°gas, 1 bar) 285.41 J/mol·K [1] [2]

Molecular Weight 103.9684 g/mol [1] [2]

Table 2: Gas Phase Heat Capacity Shomate Equation Parameters The heat capacity (Cp°), standard

enthalpy (H° - H°298.15), and standard entropy (S°) can be calculated using the Shomate Equation for the

specified temperature ranges [1] [2]: Cp° = A + B*t + C*t² + D*t³ + E/t² (where t =

T(K)/1000)

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1506004?utm_src=pdf-body
https://www.smolecule.com/products/s1506004?utm_src=pdf-interest
https://www.smolecule.com/products/s1506004?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13478201&Mask=1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13478201&Mask=1EFF
https://www.smolecule.com/products/s1506004?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13478201&Mask=1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13478201&Mask=1EFF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13478201&Mask=1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13478201&Mask=1EFF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13478201&Mask=1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13478201&Mask=1EFF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13478201&Mask=1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13478201&Mask=1EFF
https://www.smolecule.com/products/s1506004?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Parameter Temperature Range 298 - 1100 K Temperature Range 1100 - 6000 K

A 40.13209 107.0083

B 152.4223 0.601463

C -133.0863 -0.121447

D 41.85757 0.008394

E -0.539184 -6.730131

F -1273.710 -1304.722

G 291.0395 387.2346

H -1254.250 -1254.250

Table 3: Gas Phase Ion Energetics Data

Property Value Units Reference

Ionization Energy (IE) 12.76 ± 0.01 eV [2]

Proton Affinity 694.0 kJ/mol [2]

Gas Basicity 664.2 kJ/mol [2]

Reaction Thermochemistry & Lewis Acidity

Phosphoryl fluoride acts as a Lewis acid, forming adducts with various anions. The following table

summarizes the thermodynamics for these reactions in the gas phase [3] [2].

Table 4: Enthalpy and Gibbs Free Energy of Adduct Formation with Anions
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Reaction ΔrH° (kJ/mol) ΔrG° (kJ/mol) Method Reference

F⁻ + POF₃ → [F⁻ • POF₃] 200.0 ± 8.4 168.0 ± 8.4 IMRE [3] [2]

CN⁻ + POF₃ → [CN⁻ • POF₃] 98.3 ± 4.2 61.1 ± 2.1 IMRE [3] [2]

Cl⁻ + POF₃ → [Cl⁻ • POF₃] 58.2 ± 8.4 32.0 ± 8.4 IMRE [3] [2]

This data establishes a clear fluoride affinity trend, which is a key measure of Lewis acidity.

Relationships and Reactivity

The following diagrams synthesize the information to show the core relationships and chemical behavior of

phosphoryl fluoride.
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Overview of phosphoryl fluoride's key properties and reactivity.

Synthesis and Hydrolysis
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A primary method of synthesizing POF₃ is through the controlled hydrolysis of phosphorus pentafluoride

(PF₅) [4]. The compound itself is moisture-sensitive and undergoes a step-wise hydrolysis, which is a critical

aspect of its reactivity [4].
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Key synthesis and step-wise hydrolysis pathway of POF₃ [4].

Key Insights for Research & Development

High Toxicity and Corrosivity: Phosphoryl fluoride is a highly toxic and corrosive gas that
reacts with water to produce hydrogen fluoride (HF) [4] [5]. Appropriate safety measures, including

the use of proper personal protective equipment and fume hoods, are essential.
Applications in Synthesis: POF₃ is used as a chemical intermediate and fluorinating agent [6]. Its

reactivity is also leveraged in modern phosphorus fluoride exchange (PFEx) click chemistry to
synthesize phosphoramidates and other compounds, useful in drug discovery and material science

[7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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